Cas no 37151-14-7 (Adenosine, 2-phenyl-(9CI))
Adenosine, 2-phenyl-(9CI) structure
Product Name:Adenosine, 2-phenyl-(9CI)
CAS No:37151-14-7
MF:C16H17N5O4
MW:343.337282896042
CID:309002
PubChem ID:148033
Update Time:2025-04-19
Adenosine, 2-phenyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 2-phenyl-(9CI)
- Adenosine, 2-phenyl-
- (2R,3R,4S,5R)-2-(6-amino-2-phenylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- 2-Phenyladenosine
- 37151-14-7
- (2R,3R,4S,5R)-2-(6-amino-2-phenyl-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- DTXSID20190639
- (2R,3R,4S,5R)-2-(6-Amino-2-phenyl-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
-
- Inchi: 1S/C16H17N5O4/c17-13-10-15(20-14(19-13)8-4-2-1-3-5-8)21(7-18-10)16-12(24)11(23)9(6-22)25-16/h1-5,7,9,11-12,16,22-24H,6H2,(H2,17,19,20)/t9-,11-,12-,16-/m1/s1
- InChI Key: RHYBPJRGJJLRQM-UBEDBUPSSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(C3C=CC=CC=3)=NC1=2)O)O
Computed Properties
- Exact Mass: 343.12821
- Monoisotopic Mass: 343.12805404g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 140Ų
Experimental Properties
- PSA: 139.54
Adenosine, 2-phenyl-(9CI) Related Literature
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
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Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
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Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
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4. Diterpenoids
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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